Rhodium

Rhodium (CAS: 7440-16-6) is a highly inert, extremely hard platinum-group metal (PGM) recognized for its exceptional catalytic activity, high melting point (1964 °C), and outstanding corrosion resistance [1]. In industrial procurement, rhodium is primarily sourced as a catalytic precursor for the synthesis of complex organic molecules (e.g., hydroformylation) and as an indispensable active phase in automotive emission control systems for NOx reduction [2]. Its extreme hardness (800–1000 HV) and ability to maintain stable, sub-milliohm electrical contact resistance in aggressive environments make it a critical material for high-reliability electronic plating and extreme-temperature alloys [1].

Substituting rhodium with more abundant PGMs like platinum, palladium, or base metals like cobalt frequently results in severe process inefficiencies or material failure. In catalytic hydroformylation, replacing phosphine-modified rhodium with cobalt necessitates significantly harsher operating conditions and drastically reduces the regioselectivity toward highly valued linear aldehydes[1]. In environmental catalysis, substituting rhodium with palladium or platinum for NOx reduction leads to incomplete conversion and the generation of undesirable byproducts such as ammonia (NH3) [2]. Furthermore, in high-wear electrical contacts, softer alternatives like gold or palladium degrade rapidly under mechanical stress or high-temperature arcing, whereas rhodium's dense crystalline structure prevents galling and oxidation.

Superior Linear-to-Branched (n/i) Selectivity and Turnover Frequency in Hydroformylation

In the hydroformylation of olefins, phosphine-modified rhodium catalysts demonstrate profound advantages over traditional cobalt-based systems. Rhodium catalysts achieve significantly higher turnover frequencies (TOF) and operate at much lower pressures and temperatures [1]. Crucially, modified rhodium systems provide superior regioselectivity, heavily favoring the formation of linear (normal) aldehydes over branched (iso) aldehydes, which is a critical requirement for downstream plasticizer and surfactant manufacturing.

Buyers in fine chemical manufacturing must prioritize rhodium precursors to maximize the yield of high-value linear aldehydes and reduce energy costs associated with high-pressure reactors.

High-Efficiency NOx Reduction to N2 with Minimal Ammonia Byproduct

Rhodium is the benchmark active metal for the reduction of nitrogen oxides (NOx) in three-way catalytic converters. Comparative microkinetic and reactor studies show that while platinum and palladium can oxidize CO and hydrocarbons, they are highly prone to generating ammonia (NH3) during NOx reduction under stoichiometric or fuel-lean conditions[1]. Rhodium selectively dissociates NO and promotes the direct reduction to harmless N2 gas.

Automotive and environmental catalyst manufacturers must specify rhodium to meet stringent emissions regulations that penalize secondary NH3 pollutants.

Sub-Milliohm Contact Resistance and Superior Hardness for Electrical Plating

For high-reliability electrical connectors, rhodium electroplating provides an unmatched combination of wear resistance and chemical inertness. Rhodium exhibits an extreme hardness of 800 to 1000 HV, making it vastly superior to other noble metals in high-mating-cycle applications[1]. Furthermore, rhodium maintains sub-milliohm contact resistance even when exposed to highly corrosive environments, such as concentrated sulfuric acid, where softer metals would fail via galling or oxidation.

Procurement engineers designing mission-critical sliding contacts or high-voltage switches must select rhodium to prevent premature wear and ensure long-term electrical stability.

Exceptional High-Temperature Oxidation Resistance in Iridium-Rhodium Alloys

In extreme high-temperature applications, such as aerospace components and ultra-high-temperature thermocouples, rhodium is alloyed with iridium to dramatically suppress oxidation. While pure iridium is highly susceptible to oxidative weight loss at extreme temperatures, the addition of rhodium stabilizes the matrix. At 2000 °C, an IrRh60 alloy demonstrates exceptional structural integrity, losing only a fraction of its mass compared to the rapid degradation of pure iridium [1].

Metallurgists and aerospace buyers must procure rhodium to manufacture high-temperature anti-oxidation thermocouples and crucibles that survive beyond 2000 °C.

Automotive and Stationary Emissions Control

Rhodium is the indispensable active phase in three-way catalytic converters, specifically procured for its unparalleled ability to selectively reduce NOx to N2 without generating high yields of NH3 byproducts, a critical advantage over palladium and platinum [1].

Industrial Hydroformylation (Oxo Process)

Rhodium precursors are the standard choice for synthesizing high-value linear aldehydes from olefins and syngas, offering massive energy savings and superior regioselectivity compared to legacy cobalt catalysts [2].

Mission-Critical Electrical Contacts

Rhodium electroplating is specified for high-voltage, high-amperage sliding contacts, slip rings, and reed switches where its 800–1000 HV hardness prevents galling and maintains sub-milliohm resistance in corrosive environments [3].

Ultra-High-Temperature Thermocouples and Crucibles

Rhodium is alloyed with platinum (e.g., Type B, R, S thermocouples) or iridium (IrRh alloys) to provide critical oxidation resistance and structural stability in environments exceeding 1700–2000 °C, such as glass manufacturing and aerospace ignition systems [4].